BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 4-Amino-3,5-
dimethylphenol in Organic Synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Amino-3,5-dimethylphenol

Cat. No.: B131400

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-3,5-dimethylphenol, also known as 4-hydroxy-2,6-xylidine, is a versatile aromatic
compound with applications in various fields of organic synthesis.[1][2] Its chemical structure,
featuring a phenol, a primary amine, and two methyl groups, provides multiple reactive sites for
the synthesis of a wide range of derivatives. This document provides detailed application notes
and experimental protocols for the use of 4-Amino-3,5-dimethylphenol as a building block in
the synthesis of dyes and as a potential intermediate for pharmaceutical drug development. Its
role as a major metabolite of the local anesthetic Lidocaine also makes it a compound of
interest in metabolic and toxicological studies.[3][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of 4-Amino-3,5-dimethylphenol is
presented in the table below for easy reference.
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Property Value Reference
CAS Number 3096-70-6 [1]
Molecular Formula CsH11:NO [1]
Molecular Weight 137.18 g/mol [4]
Appearance Brown solid [31[6]
Melting Point 163 °C [3]

Boiling Point 296.5 °C at 760 mmHg [3]
Solubility Soluble in organic solvents like (7]

methanol.

Applications in Organic Synthesis
Intermediate in Dye Synthesis

The presence of an amino group allows 4-Amino-3,5-dimethylphenol to undergo diazotization
followed by coupling reactions to form azo dyes. The hydroxyl and methyl groups on the
aromatic ring can influence the color and properties of the resulting dyes.

Experimental Protocol: Synthesis of a Disperse Azo Dye

This protocol describes a representative synthesis of a disperse azo dye using 4-Amino-3,5-
dimethylphenol as the coupling component. The procedure is adapted from the synthesis of
similar azo dyes.

Step 1: Diazotization of an Aromatic Amine (e.g., Aniline)
e In a 100 mL beaker, dissolve 1.0 g of aniline in 20 mL of 3M hydrochloric acid.
e Cool the solution to 0-5 °C in an ice bath with constant stirring.

e Slowly add a pre-cooled solution of 0.75 g of sodium nitrite in 5 mL of water. Maintain the
temperature below 5 °C.
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» Continue stirring for 15-20 minutes at 0-5 °C to ensure complete diazotization. The resulting
diazonium salt solution should be used immediately in the next step.

Step 2: Coupling Reaction

e In a separate 250 mL beaker, dissolve 1.37 g of 4-Amino-3,5-dimethylphenol in 50 mL of a
10% sodium hydroxide solution.

e Cool this solution to 0-5 °C in an ice bath.

o Slowly add the previously prepared diazonium salt solution to the alkaline solution of 4-
Amino-3,5-dimethylphenol with vigorous stirring.

e Maintain the temperature at 0-5 °C and continue stirring for 30-60 minutes. A colored
precipitate of the azo dye will form.

« |solate the dye by vacuum filtration, wash thoroughly with cold water until the filtrate is
neutral, and dry the product in an oven at 60 °C.

Expected Outcome:

The reaction is expected to yield a colored solid. The exact color will depend on the aromatic
amine used for diazotization. The yield and spectroscopic data should be determined for
characterization.

Diagram: Synthesis of a Disperse Azo Dye
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-
Aminophenol Derivatives: Theoretical and Experimental Approach | MDPI [mdpi.com]

e 2. echemi.com [echemi.com]

o 3. Bamberger rearrangement - Wikipedia [en.wikipedia.org]
e 4. jocpr.com [jocpr.com]

e 5. 4-Amino-3,5-xylenol | 3096-70-6 [chemicalbook.com]

e 6. CN103508908A - Preparation method for 4-amino-3-methylphenol - Google Patents
[patents.google.com]

e 7. 4-Amino-3,5-dimethylphenol | CBH11NO | CID 76543 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: 4-Amino-3,5-
dimethylphenol in Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131400#use-of-4-amino-3-5-dimethylphenol-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b131400?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/27/4/1352
https://www.mdpi.com/1420-3049/27/4/1352
https://www.echemi.com/products/pid_Seven24617-4-amino-35-xylenol.html
https://en.wikipedia.org/wiki/Bamberger_rearrangement
https://www.jocpr.com/articles/studies-on-synthesis-and-dyeing-performance-of-disperse-azo-dyes-based-on-schiff-base-of-ninhydrin-and-4amino-phenol.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7122598.htm
https://patents.google.com/patent/CN103508908A/en
https://patents.google.com/patent/CN103508908A/en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3_5-dimethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3_5-dimethylphenol
https://www.benchchem.com/product/b131400#use-of-4-amino-3-5-dimethylphenol-in-organic-synthesis
https://www.benchchem.com/product/b131400#use-of-4-amino-3-5-dimethylphenol-in-organic-synthesis
https://www.benchchem.com/product/b131400#use-of-4-amino-3-5-dimethylphenol-in-organic-synthesis
https://www.benchchem.com/product/b131400#use-of-4-amino-3-5-dimethylphenol-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b131400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

